Cas no 15872-41-0 (4-N-Pentyloxybenzoic Acid)

• Product name: 4-N-Pentyloxybenzoic Acid
• CAS No: 15872-41-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD00013990
• CID: 50242
• PubChem ID: 85153

4-N-Pentyloxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(Pentyloxy)benzoic acid
• 4-(pentyloxy)-benzoicaci
• Benzoic acid, 4-(pentyloxy)-
• Benzoic acid, p-(pentyloxy)-
• p-n-Amyloxybenzoic acid
• p-n-Pentyloxybenzoic acid
• p-Pentoxybenzoic acid
• 4-N-PENTYLOXYBENZOIC ACID
• 4-Pentyloxybenzoic Acid
• 4-Amyloxybenzoic Acid
• p-(Pentyloxy)benzoic Acid
• 4-pentoxybenzoic acid
• 4-n-Amyloxybenzoic acid
• p-Pentyloxybenzoic acid
• OZPPUPJQRJYTNY-UHFFFAOYSA-N
• PubChem2682
• p-n-pentoxybenzoic acid
• KSC493I8H
• 4-N-Pentyloxybenzoic Acid

• MDL： MFCD00013990
• Inchi： 1S/C12H16O3/c1-2-3-4-9-15-11-7-5-10(6-8-11)12(13)14/h5-8H,2-4,9H2,1H3,(H,13,14)
• InChI Key： OZPPUPJQRJYTNY-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C(C(=O)O[H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1951836

Computed Properties

• Exact Mass: 208.11000
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.5
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.0989 (rough estimate)
• Melting Point: 123-127 ºC
• Boiling Point: 307.45°C (rough estimate)
• Flash Point: 124.6°C
• Refractive Index: 1.5000 (estimate)
• PSA: 46.53000
• LogP: 2.95380
• Solubility: Not determined

4-N-Pentyloxybenzoic Acid Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S24/25-S25-S24
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S24/25

4-N-Pentyloxybenzoic Acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids